![molecular formula C12H13FO4 B1322893 Ethyl 2-(2-acetyl-4-fluorophenoxy)acetate CAS No. 34849-57-5](/img/structure/B1322893.png)
Ethyl 2-(2-acetyl-4-fluorophenoxy)acetate
Overview
Description
Ethyl 2-(2-acetyl-4-fluorophenoxy)acetate (EFA) is a synthetic compound with a wide range of applications in the fields of biochemistry and physiology. It is a colorless liquid with a boiling point of 121 °C and a molecular weight of 216.2 g/mol. EFA is used in a variety of laboratory experiments, as well as in the synthesis of other organic compounds.
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of Ethyl 2-(2-acetyl-4-fluorophenoxy)acetate is the enzyme protoporphyrinogen oxidase (Protox) . This enzyme plays a crucial role in the biosynthesis of heme and chlorophyll, which are essential for the survival of plants.
Mode of Action
This compound acts by inhibiting the activity of Protox . This inhibition disrupts the heme and chlorophyll biosynthesis pathway, leading to the accumulation of protoporphyrin IX, a photodynamic compound that causes lipid peroxidation and cell membrane damage when exposed to light .
Result of Action
The result of the action of this compound is the death of the plant cells due to the damage caused by the accumulation of protoporphyrin IX and the subsequent production of reactive oxygen species . This makes it effective in controlling annual and perennial broadleaf weeds .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, light exposure is necessary for the compound to exert its herbicidal effect due to the photodynamic nature of protoporphyrin IX . Additionally, factors such as soil type, temperature, and moisture can affect the compound’s absorption, distribution, and degradation in the environment, thereby influencing its efficacy and stability.
Properties
IUPAC Name |
ethyl 2-(2-acetyl-4-fluorophenoxy)acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13FO4/c1-3-16-12(15)7-17-11-5-4-9(13)6-10(11)8(2)14/h4-6H,3,7H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PVEKHOAVLSAHHF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)COC1=C(C=C(C=C1)F)C(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13FO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30627764 | |
Record name | Ethyl (2-acetyl-4-fluorophenoxy)acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30627764 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
240.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
34849-57-5 | |
Record name | Ethyl 2-(2-acetyl-4-fluorophenoxy)acetate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=34849-57-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl (2-acetyl-4-fluorophenoxy)acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30627764 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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